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Compound of Interest

Compound Name: D-m-Tyrosine

Cat. No.: B556609

This guide provides an in-depth exploration of D-meta-Tyrosine (D-m-Tyrosine), an unnatural
amino acid that has emerged as a powerful tool in diverse research fields, from peptide
engineering and drug discovery to neuroscience. Its unique structural and stereochemical
properties offer distinct advantages over its canonical counterpart, L-Tyrosine, enabling
researchers to probe biological systems with greater precision and design novel therapeutics
with enhanced properties.

The Significance of D-m-Tyrosine in Research

D-m-Tyrosine, chemically known as (R)-2-Amino-3-(3-hydroxyphenyl)propanoic acid, is a
stereoisomer and structural analog of L-Tyrosine.[1] The key distinctions lie in the D-
configuration of its alpha-carbon and the meta-position of the hydroxyl group on the phenyl
ring, in contrast to the para-position in standard L-Tyrosine.[1] These seemingly subtle
modifications bestow upon D-m-Tyrosine a unique biochemical profile that researchers can
exploit.

The D-configuration renders peptides and proteins incorporating D-m-Tyrosine resistant to
enzymatic degradation by proteases, which are stereospecific for L-amino acids. This inherent
stability is a significant asset in drug development, leading to therapeutics with longer half-lives
and improved bioavailability. Furthermore, the altered position of the hydroxyl group influences
its electronic properties and potential interactions with biological targets, making it a valuable
probe for studying enzyme-substrate specificity and receptor binding.[1]

Table 1: Physicochemical Properties of D-m-Tyrosine
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Property Value Reference
CAS Number 32140-49-1 [2]
Molecular Formula C9H11NO3 [2][3]
Molecular Weight 181.19 g/mol [3]
Appearance Lyophilized powder [2]

Storage Conditions -20°C upon receipt [2]

Synthesis and Availability

While the industrial synthesis of L-Tyrosine is well-established through fermentation and
enzymatic processes, the synthesis of D-m-Tyrosine typically involves multi-step chemical
routes.[4] Researchers can obtain D-m-Tyrosine and its protected derivatives from various
chemical suppliers. For peptide synthesis applications, it is commonly available with protecting
groups such as Boc (tert-butyloxycarbonyl) for the amino group, facilitating its use in standard
synthesis protocols.[5]

Applications in Peptide and Protein Engineering

The incorporation of D-m-Tyrosine into peptides and proteins is a cornerstone of its utility in
research. This can be achieved through two primary methodologies: solid-phase peptide
synthesis (SPPS) for peptides and amber suppression for proteins.

Solid-Phase Peptide Synthesis (SPPS)

SPPS is a widely used technique for the chemical synthesis of peptides on a solid support.[6]
The incorporation of D-m-Tyrosine into a peptide sequence follows the standard SPPS
workflow, with specific considerations for the protecting groups.

Workflow for Incorporating D-m-Tyrosine via Fmoc-SPPS:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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